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Compound of Interest

Compound Name: 2,5-Dibromo-3-fluoropyridine

Cat. No.: B126456 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical reagents like 2,5-Dibromo-3-fluoropyridine are paramount to

ensuring a secure laboratory environment and maintaining regulatory compliance. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to build a foundation of trust and safety in your laboratory operations.

Immediate Safety and Hazard Information

2,5-Dibromo-3-fluoropyridine is classified as a hazardous substance. It is crucial to handle

this compound with appropriate personal protective equipment (PPE) in a well-ventilated area,

preferably within a chemical fume hood.

Hazard Identification and Personal Protective Equipment
Proper handling of 2,5-Dibromo-3-fluoropyridine is critical to minimize exposure risks. The

following table summarizes its hazard classifications and the necessary personal protective

equipment.
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Hazard Classification GHS Hazard Statement
Personal Protective
Equipment (PPE)

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if inhaled.

Chemical safety goggles or

face shield, chemical-resistant

gloves (e.g., nitrile or butyl

rubber), and a laboratory coat

are required.[1][2][3]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of vapors.[1]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][2]

Ensure eyewash stations and

safety showers are readily

accessible.[1][4]

Specific Target Organ Toxicity
May cause respiratory

irritation.[1][2]

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.[1]

Note: Specific quantitative toxicological data such as LD50 (median lethal dose) and

occupational exposure limits (PEL/TLV) for 2,5-Dibromo-3-fluoropyridine are not readily

available in public databases. Therefore, it should be handled with the assumption of high

toxicity.

Step-by-Step Disposal Protocol
The proper disposal of 2,5-Dibromo-3-fluoropyridine is a regulated process designed to

prevent environmental contamination and ensure personnel safety. As a halogenated organic

compound, it must be treated as hazardous waste.[5][6][7] Under no circumstances should this

chemical be disposed of down the drain or in regular trash.[8]

Experimental Protocol for Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Materials:
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Inert absorbent material (e.g., vermiculite, sand, or spill pillows)[9][10]

Sealable, labeled hazardous waste container

Appropriate PPE (as listed in the table above)

Plastic scoop or tongs[11]

Polyethylene bags[11]

Procedure:

Evacuate and Ventilate: Immediately alert personnel in the area and, if safe to do so, ensure

the area is well-ventilated, preferably by using a chemical fume hood.[4][10]

Contain the Spill: Wearing the appropriate PPE, contain the spill by creating a dike around

the edges with an inert absorbent material.[10][12]

Absorb the Material: Cover the spill with the absorbent material, working from the outside in.

[9][10]

Collect Waste: Carefully scoop the absorbed material into a designated, leak-proof, and

clearly labeled hazardous waste container.[1][11]

Decontaminate: Clean the spill area with an appropriate solvent or a soap and water

solution, and dispose of all cleaning materials as hazardous waste.[12]

Label and Store: Securely seal the waste container and affix a "Hazardous Waste" label that

includes the full chemical name ("2,5-Dibromo-3-fluoropyridine") and a description of the

contents.[5][7][13] Store the container in a designated satellite accumulation area until it can

be collected by a licensed hazardous waste disposal company.[7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2,5-Dibromo-3-
fluoropyridine.
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Start: Generation of
2,5-Dibromo-3-fluoropyridine Waste

Is the waste container
properly labeled as
'Hazardous Waste'?

Affix a 'Hazardous Waste' label with
the full chemical name and hazards.

No

Segregate as
'Halogenated Organic Waste'.

Do not mix with other waste streams.

Yes

Store in a chemically compatible,
leak-proof, and sealed container.

Store the container in a designated
and secure Satellite

Accumulation Area (SAA).

Arrange for pickup by your
institution's Environmental Health
& Safety (EHS) department or a

licensed hazardous waste disposal company.

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2,5-Dibromo-3-fluoropyridine.
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Incompatible Materials
To prevent dangerous reactions, do not mix 2,5-Dibromo-3-fluoropyridine waste with the

following:

Strong oxidizing agents[14]

Strong acids[14]

Acid anhydrides and acid chlorides[14]

Bases[8]

By adhering to these procedures, you contribute to a safer research environment and ensure

that hazardous chemical waste is managed responsibly. Always consult your institution's

specific safety protocols and your local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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